Cas no 331236-47-6 (4-(2-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 4-(2-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 331236-47-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4646419
• Update Time: 2025-10-29

4-(2-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxy-phenyl)-3-methyl-butyric acid
• Benzenebutanoic acid, 2-methoxy-β-methyl-
• 4-(2-methoxyphenyl)-3-methylbutanoic Acid
• 4-(2-methoxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H16O3/c1-9(8-12(13)14)7-10-5-3-4-6-11(10)15-2/h3-6,9H,7-8H2,1-2H3,(H,13,14)
• InChI Key： WAXGTOBKXADUQN-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CC1=CC=CC=C1OC

Additional information on 4-(2-methoxyphenyl)-3-methylbutanoic acid

Introduction to 4-(2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 331236-47-6)

4-(2-methoxyphenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 331236-47-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a benzyl alcohol moiety with an isobutyl side chain, has garnered attention due to its structural versatility and potential biological activities. The presence of both an ester-like functionality and a methyl-substituted carboxylic acid group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural framework of 4-(2-methoxyphenyl)-3-methylbutanoic acid positions it as a candidate for further functionalization, enabling the exploration of diverse pharmacophores. Recent advancements in computational chemistry have highlighted its potential as a scaffold for drug discovery, particularly in the context of central nervous system (CNS) disorders. The methoxy group on the aromatic ring and the isobutyl side chain contribute to favorable physicochemical properties, such as lipophilicity and solubility, which are critical for oral bioavailability and membrane permeability.

In the realm of medicinal chemistry, the synthesis of derivatives of 4-(2-methoxyphenyl)-3-methylbutanoic acid has been explored for their potential modulation of neurotransmitter pathways. For instance, studies have suggested that structural analogs may interact with GABAergic and serotonergic systems, offering insights into their potential applications in treating anxiety-related disorders and neurodegenerative conditions. The benzyl alcohol moiety, in particular, has been investigated for its role in enhancing binding affinity to specific receptor targets, a key consideration in rational drug design.

The chemical synthesis of 4-(2-methoxyphenyl)-3-methylbutanoic acid typically involves multi-step organic transformations, including Grignard reactions, Friedel-Crafts alkylation, and esterification processes. These synthetic routes leverage well-established methodologies in organic chemistry to construct the desired carbon skeleton while introducing the necessary functional groups. The precision required in these reactions underscores the importance of high-purity reagents and controlled reaction conditions to achieve optimal yields and minimize byproduct formation.

Recent research has also highlighted the compound's utility as a building block in peptidomimetic chemistry. By incorporating modified versions of this scaffold into peptide-like structures, chemists have been able to design molecules with enhanced stability and bioavailability. This approach has been particularly promising in the development of protease inhibitors, where the rigidity provided by the aromatic ring and the presence of polar functional groups contribute to tight binding interactions with target enzymes.

The pharmacokinetic profile of 4-(2-methoxyphenyl)-3-methylbutanoic acid has been evaluated through preclinical studies, which indicate moderate oral bioavailability and a reasonable half-life under physiological conditions. These findings support its further development as an active pharmaceutical ingredient (API) or as a key intermediate in more complex drug candidates. Additionally, its metabolic stability suggests that it may be less susceptible to rapid degradation by cytochrome P450 enzymes, reducing concerns about drug-drug interactions.

In conclusion, 4-(2-methoxyphenyl)-3-methylbutanoic acid (CAS No. 331236-47-6) represents a promising entity in pharmaceutical research due to its structural features and potential biological activities. Its synthesis, characterized by well-defined organic transformations, allows for further derivatization to explore new therapeutic avenues. As computational methods continue to refine virtual screening protocols, compounds like this are likely to play an increasingly important role in identifying novel drug candidates for a wide range of diseases.